N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-phenylethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-phenylethanesulfonamide” is a complex organic compound . It belongs to the class of organic compounds known as phenyl-1,2,4-triazoles . The molecular formula is C24H20FN7O2 , with an average mass of 457.460 Da and a monoisotopic mass of 457.166260 Da .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. It includes a fluorophenyl group, a triazolo-pyridazin group, and a phenylethanesulfonamide group . The InChI code for this compound is 1S/C13H12FN5O/c14-10-3-1-9(2-4-10)13-17-16-11-5-6-12(18-19(11)13)20-8-7-15/h1-6H,7-8,15H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 273.27 . It is a solid at room temperature . More specific properties such as melting point, boiling point, solubility, and spectral data are not available in the search results.Scientific Research Applications
Anticancer Activity
Compounds with the 1,2,4-triazolo[4,3-b]pyridazine scaffold have been studied for their potential anticancer activities . They can interact with different target receptors, making them potential candidates for the development of new anticancer drugs .
Antimicrobial Activity
Similar compounds have shown promising antimicrobial activities . For instance, triazolo[4,3-a]pyrazine derivatives have been tested for their antibacterial activities against Staphylococcus aureus and Escherichia coli strains .
Analgesic and Anti-inflammatory Activity
These compounds also exhibit analgesic and anti-inflammatory activities . This makes them potential candidates for the development of new pain relief and anti-inflammatory drugs .
Antioxidant Activity
The 1,2,4-triazolo[4,3-b]pyridazine scaffold has been associated with antioxidant activities . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals .
Antiviral Activity
Compounds with this scaffold have shown potential antiviral activities . They could be used in the development of new antiviral drugs .
Enzyme Inhibition
These compounds have been studied for their enzyme inhibitory activities . They have shown potential as carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors .
Antitubercular Agents
The 1,2,4-triazolo[4,3-b]pyridazine scaffold has shown potential as antitubercular agents . This could lead to the development of new drugs for the treatment of tuberculosis .
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These compounds interact with various target receptors due to their ability to accept and donate hydrogen bonds .
Mode of Action
It can be inferred from the pharmacological activities of similar compounds that it likely interacts with its targets to inhibit their function . This inhibition could result in various changes, such as the prevention of parasitic growth .
Biochemical Pathways
Given the diverse pharmacological activities of similar compounds, it can be inferred that multiple pathways may be affected . These could include pathways related to cancer, microbial infections, inflammation, oxidation, viral infections, and various enzymes .
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the bioavailability of the compound.
Result of Action
Based on the pharmacological activities of similar compounds, it can be inferred that the compound could have various effects, such as inhibiting the growth of cancer cells, microbes, and parasites, reducing inflammation and oxidation, and inhibiting various enzymes .
properties
IUPAC Name |
N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-2-phenylethanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN5O3S/c22-18-8-6-17(7-9-18)21-25-24-19-10-11-20(26-27(19)21)30-14-13-23-31(28,29)15-12-16-4-2-1-3-5-16/h1-11,23H,12-15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXHMXSXNWNVHJR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCS(=O)(=O)NCCOC2=NN3C(=NN=C3C4=CC=C(C=C4)F)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-phenylethanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.